Cas no 633283-63-3 (tert-butyl 4-(2-chloropyridin-4-yl)piperazine-1-carboxylate)

Tert-butyl 4-(2-chloropyridin-4-yl)piperazine-1-carboxylate is a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its structure features a piperazine core functionalized with a 2-chloropyridin-4-yl group and a tert-butoxycarbonyl (Boc) protecting group, offering selective reactivity for further derivatization. The Boc group enhances stability during synthetic processes, while the chloropyridine moiety provides a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This compound is valued for its high purity, consistent performance, and utility in constructing complex heterocyclic frameworks. Its well-defined reactivity profile makes it a reliable building block for medicinal chemistry and drug discovery efforts.
tert-butyl 4-(2-chloropyridin-4-yl)piperazine-1-carboxylate structure
633283-63-3 structure
Product Name:tert-butyl 4-(2-chloropyridin-4-yl)piperazine-1-carboxylate
CAS No:633283-63-3
MF:C14H20ClN3O2
MW:297.780502319336
MDL:MFCD09952113
CID:2118371
PubChem ID:59252248
Update Time:2025-11-07

tert-butyl 4-(2-chloropyridin-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4-(2-Chloro-4-pyridinyl)- 1- Piperazinecarboxylic acid 1,1-dimethylethyl ester
    • tert-butyl 4-(2-chloropyridin-4-yl)piperazine-1-carboxylate
    • 633283-63-3
    • CS-0202151
    • 4-(2-CHLORO-4-PYRIDINYL)-1-PIPERAZINECARBOXYLIC ACID 1,1-DIMETHYLETHYL ESTER
    • SCHEMBL1432796
    • 4-(2-CHLORO-PYRIDIN-4-YL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • WS-01769
    • 4-(2-chloropyridin-4-yl)piperazine-1-carboxylic acid tert-butyl ester
    • EN300-2910871
    • F14339
    • AKOS027337790
    • TERT-BUTYL4-(2-CHLOROPYRIDIN-4-YL)PIPERAZINE-1-CARBOXYLATE
    • 1-Boc-4-(2-chloropyridin-4-yl)piperazine
    • MFCD09952113
    • MB08269
    • t-Butyl 4-(2-chloropyridin-4-yl)piperaZine-1-carboxylate
    • 1-N-Boc-4-(2-chloro-4-pyridinyl) piperazine
    • WRLIMUYTLLVFLP-UHFFFAOYSA-N
    • DB-073305
    • MDL: MFCD09952113
    • Inchi: 1S/C14H20ClN3O2/c1-14(2,3)20-13(19)18-8-6-17(7-9-18)11-4-5-16-12(15)10-11/h4-5,10H,6-9H2,1-3H3
    • InChI Key: WRLIMUYTLLVFLP-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CN=1)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

  • Exact Mass: 297.1244046g/mol
  • Monoisotopic Mass: 297.1244046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 45.7Ų

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tert-butyl 4-(2-chloropyridin-4-yl)piperazine-1-carboxylate Related Literature

Additional information on tert-butyl 4-(2-chloropyridin-4-yl)piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(2-chloropyridin-4-yl)piperazine-1-carboxylate (CAS No. 633283-63-3)

tert-butyl 4-(2-chloropyridin-4-yl)piperazine-1-carboxylate (CAS No. 633283-63-3) is a versatile organic compound widely utilized in pharmaceutical and agrochemical research. This piperazine derivative features a 2-chloropyridin-4-yl moiety, which enhances its reactivity and applicability in drug discovery and chemical synthesis. Its molecular structure, combining a tert-butyl carbamate group with a chloropyridine ring, makes it a valuable intermediate for designing bioactive molecules.

In recent years, the demand for heterocyclic compounds like tert-butyl 4-(2-chloropyridin-4-yl)piperazine-1-carboxylate has surged due to their role in developing kinase inhibitors and CNS-targeting drugs. Researchers frequently search for "piperazine derivatives in drug design" or "chloropyridine applications in pharmaceuticals," highlighting the compound's relevance in modern medicinal chemistry. Its CAS No. 633283-63-3 is often referenced in patents and academic papers, underscoring its importance in high-value synthesis.

The compound's synthetic utility extends to catalysis and material science, where its electron-withdrawing and steric effects are leveraged. For instance, queries like "how to modify piperazine scaffolds" or "tert-butyl carbamate protecting group" reflect its broad applicability. Its stability under ambient conditions and compatibility with cross-coupling reactions further elevate its profile in industrial chemistry.

From an SEO perspective, keywords such as "buy tert-butyl 4-(2-chloropyridin-4-yl)piperazine-1-carboxylate" or "CAS 633283-63-3 supplier" are trending, indicating commercial interest. The compound aligns with the growing focus on sustainable chemistry, as its synthesis can be optimized for atom economy and green solvents. This positions it favorably in discussions about eco-friendly intermediates.

In conclusion, tert-butyl 4-(2-chloropyridin-4-yl)piperazine-1-carboxylate (CAS No. 633283-63-3) is a pivotal building block in advanced chemical research. Its multifaceted applications—from pharmaceutical intermediates to catalysis—make it a subject of ongoing exploration, resonating with both academic and industrial stakeholders.

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